Cas no 77139-81-2 ( )
structure
Product Name:
CAS No:77139-81-2
MF:C13H18N2
MW:202.295423030853
CID:983217
PubChem ID:64479
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-adamantyl)-1H-imidazole
- 2-(1-adamantyl)imidazole
- 2-adamantylchloroformate
- 2-adamantylimidazole
- AG-F-81856
- CTK4J7100
- SCHEMBL4872720
- 77139-81-2
- NSC 283155
- NSC-348100
- 1H-Imidazole, 1-tricyclo(3.3.1.13,7)dec-1-yl-
- Imidazole, 2-(1-adamantyl)-
- Oprea1_758686
- adamantylimidazole
- NSC 348100
- NSC348100
-
-
- Inchi： 1S/C13H18N2/c1-2-15-12(14-1)13-6-9-3-10(7-13)5-11(4-9)8-13/h1-2,9-11H,3-8H2,(H,14,15)
- InChI Key： BAMREGSUDFYWTC-UHFFFAOYSA-N
- SMILES： N1C=CN=C1C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 202.14714
- Monoisotopic Mass: 202.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
- LogP: 2.87750
Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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